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Compound of Interest

Compound Name: Adipic acid-d8

Cat. No.: B3044178

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the quality control and
analysis of Adipic acid-d8 (Hexanedioic-2,2,3,3,4,4,5,5-d8 acid). Adipic acid-d8 is a stable
isotope-labeled internal standard crucial for accurate quantification in mass spectrometry-
based studies, particularly in metabolomics and pharmacokinetic applications. This document
outlines the typical specifications found on a Certificate of Analysis (CoA), details the
experimental protocols used for its quality assessment, and illustrates the analytical workflows.

Compound Information

Parameter Specification

Chemical Name Hexanedioic-2,2,3,3,4,4,5,5-d8 acid
Synonyms Adipic acid-d8

CAS Number 52089-65-3

Molecular Formula CeH2Ds0a4

Molecular Weight 154.19 g/mol

Appearance White to off-white solid

Solubility Soluble in methanol, ethanol, and water
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Quantitative Analysis Data

The following table summarizes the typical quantitative data and acceptance criteria for a batch
of Adipic acid-d8.

Test Method Specification Result
Chemical Purity HPLC-UV = 98.0% 99.5%
Isotopic Enrichment Mass Spectrometry > 98 atom % D 99.2 atom % D

. Meets USP <467>
Residual Solvents GC-HS imit Conforms
imits

Water Content Karl Fischer Titration <0.5% 0.1%

Conforms to

Elemental Analysis Combustion Analysis theoretical values + Conforms
0.4%
Assay (QNMR) IH-NMR 95.0% - 105.0% 99.8%

Experimental Protocols
Chemical Purity by High-Performance Liquid
Chromatography (HPLC-UV)

This method determines the chemical purity of Adipic acid-d8 by separating it from any non-
deuterated or other impurities.

e Instrumentation: HPLC system with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pum).

» Mobile Phase: Isocratic elution with a mixture of water with 0.1% formic acid (A) and
acetonitrile with 0.1% formic acid (B) (e.g., 95:5 A:B).

e Flow Rate: 1.0 mL/min.

e Detection: UV at 210 nm.
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o Sample Preparation: A known concentration of Adipic acid-d8 is prepared in the mobile
phase.

e Procedure: The sample is injected onto the column, and the peak area of Adipic acid-d8 is
compared to the total peak area of all components to calculate the purity.

Isotopic Enrichment by Mass Spectrometry

This protocol determines the percentage of deuterium incorporation in the Adipic acid-d8
molecule.

 Instrumentation: Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

« lonization Mode: Electron lonization (EIl) for GC-MS or Electrospray lonization (ESI) for LC-
MS.

e Analysis: The mass spectrum of the sample is acquired. The relative intensities of the ion
corresponding to Adipic acid-d8 (m/z) and the ions corresponding to lower deuteration
levels (dO to d7) are measured.

o Calculation: The isotopic enrichment is calculated as the percentage of the d8 species
relative to the sum of all deuterated and non-deuterated species.

Assay by Quantitative NMR (gNMR)

gNMR is an absolute quantification method to determine the concentration of Adipic acid-d8 in
a solution.

¢ Instrumentation: High-field NMR spectrometer (e.g., 400 MHz or higher).

 Internal Standard: A certified reference material with a known concentration and a signal that
does not overlap with the analyte signal (e.g., maleic acid).

o Sample Preparation: A precisely weighed amount of Adipic acid-d8 and the internal
standard are dissolved in a deuterated solvent (e.g., DMSO-d6).
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+ Data Acquisition: A *H-NMR spectrum is acquired with parameters optimized for quantitative
analysis (e.g., long relaxation delay).

+ Data Processing: The integrals of the signals from Adipic acid-d8 and the internal standard
are carefully determined.

¢ Calculation: The concentration of Adipic acid-d8 is calculated based on the ratio of the
integrals, the known concentration of the internal standard, and the molecular weights of
both compounds.
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Caption: Quality control workflow for Adipic acid-d8.

Mass Spectrometric Analysis

Adipic Acid-d8 Sample

Acquire Mass Spectrum

Peak Intensity Mefasurement

Intensity of d8 ion Sum of Intensities of d0-d7 ions

Calculation

Y Y

Enrichment (%) =
[1(d8) / (1(d8) + ZI(d0-d7))] * 100

Click to download full resolution via product page

Caption: Logic diagram for isotopic enrichment calculation.

Storage and Handling

+ Storage: Adipic acid-d8 should be stored in a tightly sealed container in a cool, dry place,
protected from light. For long-term storage, refrigeration at 2-8 °C is recommended.

+ Handling: Use appropriate personal protective equipment (PPE), including gloves, lab coat,
and safety glasses, when handling this compound. Avoid inhalation of dust and contact with
skin and eyes.

This technical guide provides a framework for understanding the quality attributes of Adipic
acid-d8. For specific batch information, always refer to the Certificate of Analysis provided by
the supplier.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3044178?utm_src=pdf-body
https://www.benchchem.com/product/b3044178?utm_src=pdf-body-img
https://www.benchchem.com/product/b3044178?utm_src=pdf-body
https://www.benchchem.com/product/b3044178?utm_src=pdf-body
https://www.benchchem.com/product/b3044178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Adipic Acid-
d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044178#certificate-of-analysis-for-adipic-acid-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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